Cas no 203312-05-4 (Cycloheptanone, 3-ethyl-, (3R)-)
203312-05-4 structure
Product Name:Cycloheptanone, 3-ethyl-, (3R)-
CAS No:203312-05-4
MF:C9H16O
MW:140.222743034363
CID:1396722
PubChem ID:11228849
Update Time:2025-04-20
Cycloheptanone, 3-ethyl-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 3-ethyl-, (3R)-
- DTXSID50459342
- 203312-05-4
-
- Inchi： 1S/C9H16O/c1-2-8-5-3-4-6-9(10)7-8/h8H,2-7H2,1H3/t8-/m1/s1
- InChI Key： UYVYAGKZXABQIC-MRVPVSSYSA-N
- SMILES： O=C1CCCC[C@@H](CC)C1
Computed Properties
- Exact Mass: 140.12018
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cycloheptanone, 3-ethyl-, (3R)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
203312-05-4 (Cycloheptanone, 3-ethyl-, (3R)-) Related Products
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